Cas no 1261775-46-5 (2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone)
2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone Chemical and Physical Properties
Names and Identifiers
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- 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone
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- Inchi: 1S/C10H8BrClF2O/c1-5(12)9(15)7-3-2-6(10(13)14)4-8(7)11/h2-5,10H,1H3
- InChI Key: ZYENBSDDFMZVAG-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(F)F)C=CC=1C(C(C)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 238
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1
2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013004507-250mg |
2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone |
1261775-46-5 | 97% | 250mg |
504.00 USD | 2021-07-04 | |
| Alichem | A013004507-500mg |
2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone |
1261775-46-5 | 97% | 500mg |
823.15 USD | 2021-07-04 | |
| Alichem | A013004507-1g |
2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone |
1261775-46-5 | 97% | 1g |
1,534.70 USD | 2021-07-04 |
2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone
Introduction to 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone (CAS No. 1261775-46-5)
2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone, identified by the chemical identifier CAS No. 1261775-46-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of propiophenones, which are known for their versatile applications in the synthesis of various bioactive molecules. The structural features of 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone, particularly the presence of bromo and chloro substituents along with a difluoromethyl group, make it a valuable intermediate in the development of novel therapeutic agents.
The significance of this compound lies in its potential utility as a building block for more complex molecules. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures often leads to increased bioavailability and efficacy, making fluorinated derivatives highly sought after in drug discovery. The specific arrangement of substituents in 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone positions it as a promising candidate for further functionalization, enabling the synthesis of a wide range of pharmacologically relevant compounds.
One of the most compelling aspects of 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By serving as a precursor for kinase inhibitors, this compound contributes to the development of targeted therapies that can modulate kinase activity with high precision. Recent studies have demonstrated the efficacy of fluorinated kinase inhibitors in preclinical models, highlighting the importance of compounds like 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone in advancing therapeutic strategies.
Moreover, the compound's structural motif has been explored in the context of developing antiviral agents. The bromo and chloro groups provide reactive sites for further chemical modification, allowing chemists to introduce additional functional groups that can enhance antiviral activity. In particular, the difluoromethyl group has been shown to improve the resistance of molecules to metabolic degradation, thereby extending their half-life and increasing their therapeutic window. These properties make 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone an attractive scaffold for designing next-generation antiviral drugs.
The synthetic pathways involving 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone have also been optimized for efficiency and scalability. Researchers have developed methodologies that allow for the rapid and high-yield production of this intermediate, facilitating its use in large-scale drug development programs. The ability to synthesize complex molecules from readily available precursors like CAS No. 1261775-46-5 is crucial for accelerating the discovery and development of new drugs.
In addition to its pharmaceutical applications, 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone has found utility in materials science and agrochemical research. Its unique structural features make it a valuable starting material for synthesizing advanced materials with tailored properties. For instance, fluorinated compounds are often used in the development of liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures. Similarly, in agrochemicals, fluorinated intermediates contribute to the creation of pesticides and herbicides with improved efficacy and environmental safety.
The ongoing research into CAS No. 1261775-46-5 underscores its versatility and potential impact across multiple scientific disciplines. As our understanding of molecular structure-property relationships continues to evolve, compounds like 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery. The integration of computational methods with traditional synthetic approaches has further enhanced our ability to harness this compound's potential, paving the way for innovative solutions to complex biological challenges.
In conclusion, 2'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals, materials science, and agrochemicals. Its unique structural attributes and reactivity profile position it as a cornerstone intermediate in modern chemical research. As scientists continue to explore new frontiers in drug development and material innovation, compounds like this will remain indispensable tools for pushing the boundaries of what is possible at the molecular level.
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